Cas no 2034329-82-1 (1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide
• CAS No: 2034329-82-1
• MF: C₂₁H₂₆ClNO₂S
• MW: 391.954643726349
• CID: 5349849
• Update Time: 2025-07-22

1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-(5-hydroxy-3-thiophen-3-ylpentyl)cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide

• Inchi： 1S/C21H26ClNO2S/c22-19-5-3-18(4-6-19)21(10-1-2-11-21)20(25)23-12-7-16(8-13-24)17-9-14-26-15-17/h3-6,9,14-16,24H,1-2,7-8,10-13H2,(H,23,25)
• InChI Key： JTBFHYMNSUAHIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCCC(C2=CSC=C2)CCO)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 447
• XLogP3: 4.7
• Topological Polar Surface Area: 77.6

Additional information on 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide (CAS No. 2034329-82-1)

The compound 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide (CAS No. 2034329-82-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentane-1-carboxamide core, a 4-chlorophenyl group, and a thiophen-3-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential interactions with biological targets, given the presence of both hydrophobic and hydrophilic functional groups.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. This compound's hydroxy-pentyl chain and thiophene ring suggest potential solubility and bioavailability advantages, which are critical factors in modern pharmacokinetic optimization. Its CAS No. 2034329-82-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and targeted therapy studies.

The 1-(4-chlorophenyl) subgroup is a common pharmacophore in central nervous system (CNS) drug design, often associated with modulating neurotransmitter receptors. Meanwhile, the thiophen-3-yl component is known for its role in enhancing ligand-receptor binding affinity, a hot topic in AI-driven drug design. These attributes align with current trends in computational chemistry, where researchers leverage machine learning to predict compound behavior.

From a synthetic perspective, the incorporation of a 5-hydroxy-3-(thiophen-3-yl)pentyl side chain introduces challenges and opportunities in stereoselective synthesis. This aspect is particularly relevant to green chemistry initiatives, as scientists seek eco-friendly routes to complex molecules. The compound's carboxamide functionality also makes it a subject of interest in proteolysis-targeting chimera (PROTAC) research, a cutting-edge field in degradation therapy.

Analytical characterization of CAS No. 2034329-82-1 typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, techniques widely discussed in open-access journals. Its structure-activity relationship (SAR) profiles are often compared to analogs in cheminformatics databases, a practice accelerated by big data tools. These interdisciplinary connections highlight its versatility across life sciences and material innovation.

In conclusion, 1-(4-chlorophenyl)-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]cyclopentane-1-carboxamide represents a compelling case study in contemporary molecular design. Its multifaceted chemical features resonate with global priorities like sustainable drug development and personalized healthcare, ensuring its continued prominence in scientific literature and patent filings worldwide.